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Compound of Interest

Compound Name: L-threo-Droxidopa-13C2,15N

Cat. No.: B15136037

An In-depth Technical Guide to the Physical and Chemical Characteristics of L-threo-
Droxidopa-13C2,15N

Introduction

L-threo-Droxidopa, also known as L-DOPS, is a synthetic amino acid precursor that acts as a
prodrug to the neurotransmitter norepinephrine.[1][2] It is utilized in the treatment of neurogenic
orthostatic hypotension (nOH), a condition characterized by a significant drop in blood pressure
upon standing.[1][3] The isotopically labeled form, L-threo-Droxidopa-13C2,15N, is a critical
tool for researchers and drug development professionals. The incorporation of two carbon-13
(*3C) atoms and one nitrogen-15 (*>N) atom provides a distinct mass signature, enabling its use
as an internal standard for quantitative analysis in biological matrices by mass spectrometry.[4]
[5] This guide provides a comprehensive overview of the physical and chemical properties,
metabolic pathways, and analytical methodologies for L-threo-Droxidopa-13C2,15N.

Physical and Chemical Properties

L-threo-Droxidopa-13C2,15N is a stable, non-radioactive isotopologue of Droxidopa.[6] Its
physical and chemical characteristics are summarized below. The compound is often supplied
as a hydrochloride salt to improve stability and solubility.

Table 1: Physical and Chemical Data for L-threo-Droxidopa-13C2,15N
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Property Value Reference
(-)-threo-3,4-Dihydroxyphenyl-
serine-13C2,15N; (2S,3R)-3-

Synonyms (3,4-Dihydroxyphenyl)-2- [7]

amino-3-hydroxypropanoic
Acid-13C2,15N

Molecular Formula C713C2H11°NOs [71[8]
Molecular Weight 216.17 g/mol [718]
CAS Number 1276295-04-5 (71181191

Purity (by HPLC)

=299%

[7]

Appearance

White to Off-White Powder

[4]

Storage Condition

Refrigerator (2-8°C) for long-

term storage

[4]

Table 2: Physical and Chemical Data for L-threo-Droxidopa-13C2,15N Hydrochloride

Property Value Reference
(2S,3R)-2-(amino-15N)-3-(3,4-
dihydroxyphenyl)-3-

Synonyms hydyroxy;/rrc))pan)(/)i)c-l,z-13cz [10]
acid, hydrochloride (1:1)

Molecular Formula C713C2H12CI'5NOs [11]

Molecular Weight 252.63 g/mol [8]

CAS Number 1329556-63-9 [8][12][13]

Solubility Soluble in water and ethanol [4]

Metabolic Pathway
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Droxidopa is a prodrug that bypasses the rate-limiting enzyme dopamine beta-hydroxylase in
the synthesis of norepinephrine.[14] After administration, it is converted to norepinephrine by
the enzyme aromatic L-amino acid decarboxylase (AADC), also known as DOPA
decarboxylase.[1][2][3] This conversion occurs in both the central and peripheral nervous
systems.[15][16] However, Droxidopa has other metabolic fates; it can be metabolized by
catechol-O-methyltransferase (COMT) to form 3-O-methyl-DOPS, or by DOPS aldolase to form

protocatechualdehyde.[3][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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Contact
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